1-(6-Amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide
Overview
Description
The compound “1-(6-Amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide” is a piperidine derivative . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . This compound has been identified as a novel inhibitor of anaplastic lymphoma kinase (ALK) during high throughput screening .
Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The molecular formula of “1-(6-Amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide” is C10H14N6O3 .Physical And Chemical Properties Analysis
The compound “1-(6-Amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide” has a predicted density of 1.473±0.06 g/cm3 and a predicted boiling point of 631.1±55.0 °C .Scientific Research Applications
Anticancer Agent
Piperidine derivatives, which include “1-(6-Amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide”, are being utilized in different ways as anticancer agents . They show a wide variety of biological activities and are a vital fundament in the production of drugs .
Antiviral Agent
A study evaluated the in vitro activities of piperidine-4-carboxamide compound against human α- coronavirus NL63, β-coronaviruses OC43, and the alpha and delta variants of SARS-CoV-2 in several cell lines . This suggests that “1-(6-Amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide” could potentially be used as an antiviral agent.
Antimalarial Agent
Piperidine derivatives are also being utilized as antimalarial agents . Their wide range of biological activities makes them a key category of nitrogen-bearing heterocyclic compounds .
Antimicrobial Agent
Piperidine derivatives have shown antimicrobial properties . This suggests that “1-(6-Amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide” could potentially be used in the treatment of various microbial infections.
Antifungal Agent
Piperidine derivatives are being utilized as antifungal agents . They could potentially be used in the treatment of various fungal infections.
Antihypertensive Agent
Piperidine derivatives are also being utilized as antihypertensive agents . This suggests that “1-(6-Amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide” could potentially be used in the treatment of hypertension.
Mechanism of Action
Future Directions
Piperidine derivatives, including “1-(6-Amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide”, have significant potential in the pharmaceutical industry . Future research could focus on developing more efficient synthesis methods, exploring other potential biological activities, and assessing the safety and efficacy of these compounds in clinical trials.
properties
IUPAC Name |
1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N6O3/c11-8-7(16(18)19)10(14-5-13-8)15-3-1-6(2-4-15)9(12)17/h5-6H,1-4H2,(H2,12,17)(H2,11,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRMLOTOEYONGGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C2=NC=NC(=C2[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N6O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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